Cas no 139313-89-6 (Benzofuran, 2-(bromomethyl)-6-fluoro-)

• Product Name: Benzofuran, 2-(bromomethyl)-6-fluoro-
• CAS No: 139313-89-6
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 1266383
• Update Time: 2024-08-03

Benzofuran, 2-(bromomethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-(bromomethyl)-6-fluoro-

• Inchi： 1S/C9H6BrFO/c10-5-8-3-6-1-2-7(11)4-9(6)12-8/h1-4H,5H2
• InChI Key： UNITWJGTEQNKBJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(F)=CC=C2C=C1CBr

Computed Properties

• Exact Mass: 227.95858
• Monoisotopic Mass: 227.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.635±0.06 g/cm3(Predicted)
• Boiling Point: 267.5±25.0 °C(Predicted)
• PSA: 13.14